Cas no 69748-99-8 (Plaunol A)

• Product Name: Plaunol A
• CAS No: 69748-99-8
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 974166
• PubChem ID: 433179
• Update Time: 2025-04-19

Plaunol A Chemical and Physical Properties

Names and Identifiers

• Plaunol A
• (2S,3bα,9aS,11aα)-2α-(3-Furyl)-2,3,4,5-tetrahydro-10α-hydroxy-13-methylene-11aH-3aα,9α-ethanodifuro[2,3-c:3',4'-i][2]benzopyran-7(3bH)-one
• AC1L8UXY
• NSC324631
• NSC-324631
• DTXSID50330869
• 69748-99-8

• Inchi： 1S/C20H20O6/c1-10-7-15-20-12(16(21)25-15)3-2-4-14(20)19(10)8-13(11-5-6-23-9-11)24-18(19)26-17(20)22/h3,5-6,9,13-15,17-18,22H,1-2,4,7-8H2
• InChI Key： UESBLSHYDVKRSY-UHFFFAOYSA-N
• SMILES： O1C(C23C4C(=O)OC2CC(=C)C2(CC(C5=COC=C5)OC12)C3CCC=4)O

Computed Properties

• Exact Mass: 356.12600
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.13000
• LogP: 2.61020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans Furopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans